5-Amino-3-ethyl-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol
• IUPAC Name: 5-amino-3-ethyl-1-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C7H11N3O2/c1-3-10-6(11)5(8)4-9(2)7(10)12/h4H,3,8H2,1-2H3
• InChI Key: PNDULUPZEHDGOF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C(=CN(C1=O)C)N

Description

5-Amino-3-ethyl-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is a tetrahydropyrimidine-dione derivative characterized by a pyrimidine ring with substituents at positions 1 (methyl), 3 (ethyl), and 5 (amino). Its structure includes a partially saturated pyrimidine core, which enhances conformational flexibility compared to fully aromatic analogs. The presence of amino and alkyl groups at specific positions influences its physicochemical properties, such as solubility, stability, and bioavailability.

Biological Activity

5-Amino-3-ethyl-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 1410461-17-4) is a compound of interest due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C7H11N3O2
• Molecular Weight : 169.18 g/mol
• Purity : Typically ≥95% in commercial preparations .

Research indicates that tetrahydropyrimidine derivatives, including 5-Amino-3-ethyl-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, exhibit a variety of biological activities:

• Antimicrobial Activity : Studies have shown that tetrahydropyrimidines possess significant antimicrobial properties. For instance, a related compound demonstrated effective antibacterial activity against both Gram-positive and Gram-negative bacteria . The minimal inhibitory concentration (MIC) values for these compounds were assessed using broth dilution methods.
• Anticancer Activity : The compound has been evaluated for its anticancer potential. In vitro studies revealed that certain derivatives exhibited cytotoxic effects on various cancer cell lines, including HeLa and MDA-MB-231 cells. For example, compounds derived from similar scaffolds showed promising results with IC50 values indicating significant inhibition of tumor cell proliferation .
• Thymidine Phosphorylase Inhibition : Compounds related to 5-Amino-3-ethyl-1-methyl-1,2,3,4-tetrahydropyrimidine have been identified as non-competitive inhibitors of thymidine phosphorylase (TP), an enzyme implicated in angiogenesis and tumor growth. This inhibition suggests potential applications in cancer therapy .

Study on Anticancer Activity

In a study assessing the anticancer properties of various tetrahydropyrimidine derivatives, it was found that several compounds significantly inhibited the growth of HeLa cells. The most active compound showed an IC50 value of approximately 25 µM . The study also included an analysis of the influence on the cell cycle and mechanisms of action.

Antimicrobial Efficacy

A separate investigation into the antimicrobial efficacy of tetrahydropyrimidines revealed that certain derivatives exhibited low MIC values against pathogens such as Staphylococcus aureus and Escherichia coli. For instance, one derivative achieved an MIC of 0.20 mg/mL against Trichophyton mentagrophytes, indicating robust antifungal activity .

Table 1: Biological Activity of Related Tetrahydropyrimidine Derivatives

Compound ID	Activity Type	Target Cell Line	IC50 (µM)	MIC (mg/mL)
4a	Anticancer	HeLa	25	-
4b	Antibacterial	E. coli	-	0.15
4c	Antifungal	T. mentagrophytes	-	0.20
4d	Thymidine Phosphorylase Inhibition	-	303.5	-

Comparison with Similar Compounds

Structural Variations and Substituent Effects

Tetrahydropyrimidine-dione derivatives exhibit diverse biological activities depending on substituent patterns. Below is a comparative analysis of key analogs:

Compound	Substituents	Molecular Weight	Key Properties/Applications	Reference
5-Amino-3-ethyl-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione	1-Me, 3-Et, 5-NH₂	Not explicitly provided	Hypothesized pharmaceutical use	N/A
5-Amino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione	1-Me, 5-NH₂	141.13 g/mol	Intermediate in heterocyclic synthesis
5-Amino-3,6-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione	1-Me, 3-Me, 6-Me, 5-NH₂	Not provided	Building block for drug discovery
Bromacil (5-Bromo-3-sec-butyl-6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)	3-sec-butyl, 6-Me, 5-Br	261.12 g/mol	Herbicide
6-Amino-1-butyl-5-(ethylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione	1-Bu, 5-NH(CH₂CH₃), 6-NH₂	Not provided	Unspecified biological activity

Key Observations :

• Bromacil’s bulky sec-butyl and bromine substituents confer herbicidal activity by disrupting plant cell processes .
• Amino Group Impact: The 5-amino group is conserved across many analogs, suggesting its role in hydrogen bonding or target recognition. Derivatives with additional aminoalkyl chains (e.g., 5-(aminomethyl) in ) may exhibit enhanced solubility or receptor affinity.

Physicochemical Properties

• Solubility: The 5-amino group in enhances water solubility compared to halogenated analogs like Bromacil. The ethyl group in the target compound may reduce solubility relative to methyl but improve lipid bilayer penetration.
• Stability: Saturated pyrimidine rings (vs. aromatic) reduce oxidation susceptibility, as noted in crystallographic studies .